Methyl 2-bromobenzo[d]thiazole-6-carboxylate

• IUPAC Name: methyl 2-bromo-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C9H6BrNO2S/c1-13-8(12)5-2-3-6-7(4-5)14-9(10)11-6/h2-4H,1H3
• InChI Key: XYBYYJDNPLGJSA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)N=C(S2)Br
• Molecular Formula: C9H6BrNO2S
• DSSTOX Substance ID: DTXSID20677258
• Molecular Weight: 272.12 g/mol
• CAS RN: 1024583-33-2

Description

“Methyl 2-bromobenzo[d]thiazole-6-carboxylate” is a chemical compound with the molecular formula C9H6BrNO2S. It has a molecular weight of 273.13 g/mol.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H7BrNO2S/c1-13-8(12)5-2-3-6-7(4-5)14-9(10)11-6/h2-4,14H,1H3. This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. The storage temperature is recommended to be at refrigerator levels.

Scientific Research Applications

• Salt and Co-crystal Formation Studies

  • Research has explored non-covalent interactions between organic bases like 6-bromobenzo[d]thiazol-2-amine and carboxylic acid derivatives. This includes understanding the role of similar compounds like Methyl 2-bromobenzo[d]thiazole-6-carboxylate in forming salts and co-crystals with various acids. These studies contribute significantly to the development of new pharmaceutical formulations and materials science applications (Jin et al., 2012).

• Synthesis and Characterization in Organic Chemistry

  • The compound has been utilized in the synthesis of various organic compounds, providing insights into molecular interactions and structures. This is essential for the advancement of organic synthesis methods and the development of new chemical entities (Haroon et al., 2019).

• Development of Novel Building Blocks in Drug Discovery

  • This compound and its derivatives have been synthesized as building blocks in drug discovery. These compounds offer multiple substitution possibilities, expanding the chemical space for potential drug candidates (Durcik et al., 2020).

• Role in Synthesis of Fluorescent Sensors

  • The compound plays a role in the synthesis of “turn-on” fluorescent sensors for detecting metal ions like Hg(II) and Cu(II). Such sensors have applications in environmental monitoring and possibly in intracellular biological studies (Rasheed et al., 2019).

• Applications in Heterocyclic Compound Synthesis

  • This compound is used in synthesizing heterocyclic compounds, which are crucial in developing pharmaceuticals and agrochemicals. This research area focuses on creating molecules with potential therapeutic benefits (Abignente et al., 1983).

• Catalysis Research

  • In catalysis research, derivatives of this compound have been studied for their potential in facilitating various chemical reactions, which is fundamental for industrial chemical processes (Stander-Grobler et al., 2011).

• Photoluminescence and Optical Property Studies

  • The compound's derivatives have been examined for their photoluminescence properties, contributing to the development of materials with specific optical characteristics for technological applications (Shafi et al., 2021).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.

Synthesis routes and methods

Procedure details

2-Bromo-6-benzothiazolecarboxylic acid (0.500 g, 1.94 mmol) was suspended in dichloromethane/methanol (12 ml, 6:1) and cooled to 0° C. with an ice-water bath. Then, 2M (trimethylsilyl)diazomethane (2.91 ml, 5.81 mmol) was added dropwise over 5 min. The resulting mixture was warmed to room temperature and stirred at room temperature for 2 hrs. The resulting mixture was concentrated in vacuo to yield methyl 2-bromobenzo[d]thiazole-6-carboxylate.